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L(-)-Glucose Solubility Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming solubility issues encountered

during experiments with L(-)-Glucose.

Frequently Asked Questions (FAQs)
Q1: What is L(-)-Glucose and how does its solubility compare to D(+)-Glucose?

A1: L(-)-Glucose is the enantiomer (mirror image) of the naturally abundant D(+)-Glucose.[1]

As an enantiomer, L(-)-Glucose shares identical physical properties with D-Glucose in achiral

environments, including solubility.[1] It is a white or colorless solid that is highly soluble in

water.[2] However, it is generally not metabolized by most organisms, which cannot

phosphorylate it with hexokinase, the initial enzyme in the glycolysis pathway.[1] This property

makes it a valuable tool in various research applications, including as a control for D-Glucose

uptake and in cancer cell studies.[3][4]

Q2: What is the solubility of L(-)-Glucose in water?

A2: The solubility of L(-)-Glucose in water is high and significantly dependent on temperature.

[5][6] At 25°C, its solubility is approximately 91 g per 100 mL of water.[1][6] As the temperature

increases, the solubility increases substantially.[6][7]
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Q3: In which organic solvents is L(-)-Glucose soluble?

A3: L(-)-Glucose, like its D-isomer, is soluble in polar organic solvents due to its numerous

hydroxyl (-OH) groups which allow for hydrogen bonding.[8] It shows some solubility in solvents

like ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[9] However, it is poorly

soluble in methanol and ethanol compared to water and is essentially insoluble in nonpolar

organic solvents such as benzene or hexane.[2][8]

Q4: What primary factors influence the solubility of L(-)-Glucose?

A4: The main factors affecting L(-)-Glucose solubility are:

Temperature: Increasing the temperature significantly increases the solubility of L-Glucose in

water.[6][7][10] This is because higher temperatures increase the kinetic energy of the

solvent molecules, enhancing their ability to break the bonds holding the solid L-Glucose

together.[7][11]

Solvent Polarity: L-Glucose dissolves best in polar solvents like water due to the formation of

hydrogen bonds.[5][8][12] Its solubility decreases in less polar organic solvents and is

negligible in nonpolar solvents.[8]

pH: While minor, pH can influence the stability of the glucose molecule in solution over time,

but it is not a primary factor for initial dissolution.

Presence of Co-solvents: Using a mixture of solvents, such as ethanol and water, can

modulate the solubility of glucose.[13][14]

Quantitative Solubility Data
The following tables summarize the solubility of glucose in various solvents. As L- and D-

glucose are enantiomers, their solubility in achiral solvents is identical.

Table 1: Solubility of Glucose in Water at Various Temperatures
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Temperature (°C) Solubility (g / 100 mL of water)

25 91[6]

30 125[6]

50 244[6]

70 357[6]

| 90 | 556[6] |

Table 2: Solubility of Glucose in Common Organic Solvents

Solvent Solubility (mg / mL)

Dimethyl Sulfoxide (DMSO) ~30[9]

Dimethylformamide (DMF) ~20[9]

Ethanol ~0.3[9]

Methanol Poorly soluble[2]

Acetic Acid Highly soluble[2]

| Benzene / Hexane | Essentially insoluble[8] |

Troubleshooting Guide
Issue 1: L(-)-Glucose powder is not dissolving or is dissolving very slowly in water.

Possible Cause 1: The solution is at or near its saturation point at the current temperature.

Solution: Increase the temperature of the solvent. Gently warming the water while stirring

will significantly increase both the rate of dissolution and the amount of L-Glucose that can

be dissolved.[11][15] For example, the solubility more than doubles when increasing the

temperature from 25°C to 50°C.[6]

Possible Cause 2: Insufficient agitation.
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Solution: Increase the rate of stirring or agitation. This increases the interaction between

the solvent molecules and the L-Glucose particles, speeding up the dissolution process.

[11] Use a magnetic stirrer for efficient mixing.

Possible Cause 3: Incorrect solvent.

Solution: Ensure you are using a polar solvent, with water being the most effective. If using

an organic solvent, refer to Table 2 for solubility data and consider using DMSO for higher

concentrations.[9]

Issue 2: The prepared L(-)-Glucose solution appears cloudy or hazy.

Possible Cause 1: The L(-)-Glucose is not fully dissolved.

Solution: Continue stirring and gently heat the solution as described above. If cloudiness

persists, the solution may be supersaturated.

Possible Cause 2: Particulate contamination.

Solution: For most biological experiments, it is recommended to sterilize the glucose

solution by filtering it through a 0.22 µm filter.[16] This will also remove any particulate

contaminants. Autoclaving is generally not recommended as it can cause slight

degradation and color change of the solution.[16]

Issue 3: Precipitate forms in the L(-)-Glucose solution after cooling or during storage.

Possible Cause 1: The solution was supersaturated at a higher temperature.

Solution: When a saturated solution prepared at a high temperature is cooled, the

solubility limit decreases, causing the excess solute to precipitate out.[6] To resolve this,

you can either gently reheat the solution before use to redissolve the precipitate or

prepare a less concentrated stock solution that remains stable at your storage

temperature (e.g., 4°C or room temperature).

Possible Cause 2: Solvent evaporation during storage.

Solution: Ensure the solution is stored in a tightly sealed container to prevent solvent

evaporation, which would increase the solute concentration and potentially lead to
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precipitation.[17] Aqueous solutions of glucose are typically not recommended for storage

for more than one day.[9]

Experimental Protocols
Protocol 1: Preparation of a Sterile 1 M Aqueous L(-)-Glucose Stock Solution

Materials:

L(-)-Glucose powder (Molar Mass: 180.16 g/mol )[18]

High-purity distilled or deionized water (dH₂O)

Sterile beaker or flask

Sterile magnetic stir bar and stir plate

Sterile 0.22 µm syringe filter and syringe

Sterile storage bottle

Methodology:

To prepare 100 mL of a 1 M solution, weigh out 18.016 g of L(-)-Glucose powder.

Add the powder to a sterile beaker containing approximately 80 mL of dH₂O and a

magnetic stir bar.[16][18]

Place the beaker on a magnetic stir plate and stir until the L-Glucose is completely

dissolved. Gentle warming (e.g., to 37-50°C) can be applied to expedite dissolution.[19]

Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder or

volumetric flask.

Carefully add dH₂O to bring the final volume to exactly 100 mL.[16]

For sterilization, draw the solution into a sterile syringe and pass it through a 0.22 µm filter

into a sterile final storage bottle.[16]
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Label the bottle clearly and store at 4°C. For best results, use the solution within a short

period.[9]

Protocol 2: Preparation of a 100 mM L(-)-Glucose Stock Solution in DMSO

Materials:

L(-)-Glucose powder (Molar Mass: 180.16 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile conical tube or vial

Vortex mixer

Methodology:

To prepare 10 mL of a 100 mM solution, weigh out 180.16 mg of L(-)-Glucose powder.

Place the powder into a sterile 15 mL conical tube.

Add 10 mL of anhydrous DMSO.

Cap the tube tightly and vortex thoroughly until the L-Glucose is completely dissolved.

Gentle warming may be required.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Ensure the final concentration of DMSO in your experimental medium is not cytotoxic

(typically <0.5%).
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Caption: Troubleshooting workflow for L(-)-Glucose solubility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1675105?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Aqueous
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2. Add to ~80% of final
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Caption: Experimental workflow for preparing an aqueous L(-)-Glucose solution.
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Caption: Simplified insulin signaling pathway leading to glucose uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675105#overcoming-solubility-issues-of-l-glucose-
in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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